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Introduction

2-Chloro-5-iodonicotinic acid is a halogenated pyridine carboxylic acid derivative that serves
as a versatile building block in organic synthesis. Its unique structural features, including a
carboxylic acid group, a chlorine atom, and an iodine atom on the pyridine ring, make it a
valuable precursor for the synthesis of a wide range of complex molecules, particularly in the
fields of medicinal chemistry and agrochemicals. The presence of multiple reactive sites allows
for selective functionalization, enabling the construction of diverse molecular scaffolds. This
technical guide provides a detailed overview of the structure, properties, synthesis, and
potential applications of 2-Chloro-5-iodonicotinic acid, with a focus on its relevance to
researchers and professionals in drug development.

Chemical Structure and Properties

2-Chloro-5-iodonicotinic acid possesses a pyridine ring substituted at the 2-position with a
chlorine atom, at the 3-position with a carboxylic acid group, and at the 5-position with an
iodine atom.

© 2026 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1315165#bc-rfq
https://www.benchchem.com/product/b1315165/docs?utm_src=pdf-body#2-chloro-5-iodonicotinic-acid-a-comprehensive-technical-guide
https://www.benchchem.com/product/b1315165/docs?utm_src=pdf-body#2-chloro-5-iodonicotinic-acid-a-comprehensive-technical-guide
https://www.benchchem.com/product/b1315165/docs?utm_src=pdf-body#2-chloro-5-iodonicotinic-acid-a-comprehensive-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1315165?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Structure:
Caption: Chemical structure of 2-Chloro-5-iodonicotinic acid.
Physicochemical Properties:

A summary of the key physicochemical properties of 2-Chloro-5-iodonicotinic acid is
presented in the table below.

Property Value Reference
CAS Number 59782-86-4 [1]
Molecular Formula CeHsCIINO2 [1]
Molecular Weight 283.45 g/mol [1]

Melting Point 221-224 °C [1]

Boiling Point 391.014 °C at 760 mmHg [1]

Density 2.194 g/cm3 [1]
Appearance Solid

Solubility Data not available

Spectroscopic Data

Detailed experimental spectroscopic data for 2-Chloro-5-iodonicotinic acid is not readily
available in the public domain. However, based on the analysis of its structural analogues, the
following characteristic spectral features can be anticipated:

H NMR: The proton NMR spectrum is expected to show two distinct signals in the aromatic
region corresponding to the two protons on the pyridine ring. The chemical shifts would be
influenced by the electron-withdrawing effects of the chlorine, iodine, and carboxylic acid
groups.

13C NMR: The carbon NMR spectrum would display six signals for the six carbon atoms of the
pyridine ring and the carboxylic acid.[2] The chemical shifts of the carbons directly attached to
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the halogen atoms and the carboxyl group would be significantly downfield.

Infrared (IR) Spectroscopy: The IR spectrum would be characterized by a broad absorption
band for the O-H stretch of the carboxylic acid, typically in the range of 2500-3300 cm~1.[3] A
strong carbonyl (C=0) stretching vibration is expected around 1700 cm~1.[3] The C-Cl and C-I
stretching vibrations would appear in the fingerprint region at lower wavenumbers.[3]

Mass Spectrometry: The mass spectrum would show a molecular ion peak corresponding to
the molecular weight of the compound. The isotopic pattern of chlorine (3°Cl and 3’Cl in a ~3:1
ratio) would be observable for the molecular ion and any chlorine-containing fragments.

Synthesis

A detailed, experimentally verified protocol for the synthesis of 2-Chloro-5-iodonicotinic acid
is not extensively documented in publicly accessible literature. However, a plausible synthetic
route can be conceptualized based on established organic chemistry principles, likely starting
from a more readily available nicotinic acid derivative. One potential pathway involves the
Sandmeyer reaction of 2-chloro-5-aminonicotinic acid.

Hypothetical Synthesis Workflow:
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Synthetic Pathway
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Caption: A potential synthetic route to 2-Chloro-5-iodonicotinic acid.

Experimental Protocols

While a specific protocol for the synthesis of 2-Chloro-5-iodonicotinic acid is not available, a
general procedure for a Sandmeyer-type reaction is provided below for illustrative purposes.
Note: This is a generalized protocol and would require optimization for this specific substrate.

General Protocol for Sandmeyer Reaction:

o Diazotization:
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o Dissolve 2-chloro-5-aminonicotinic acid in a suitable acidic solution (e.g., aqueous HCI)
and cool the mixture to 0-5 °C in an ice bath.

o Slowly add a solution of sodium nitrite (NaNO3z) in water, maintaining the temperature
below 5 °C.

o Stir the mixture for a designated period (e.g., 30 minutes) to ensure complete formation of
the diazonium salt.

e lodination:
o In a separate flask, prepare a solution of potassium iodide (KI) in water.

o Slowly add the cold diazonium salt solution to the Kl solution. Effervescence (evolution of
nitrogen gas) should be observed.

o Allow the reaction mixture to warm to room temperature and stir for several hours or until
the reaction is complete (monitored by TLC or LC-MS).

o Work-up and Purification:
o Extract the reaction mixture with a suitable organic solvent (e.g., ethyl acetate).

o Wash the organic layer with a solution of sodium thiosulfate to remove any excess iodine,
followed by brine.

o Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure.

o Purify the crude product by a suitable method, such as recrystallization or column
chromatography, to obtain pure 2-Chloro-5-iodonicotinic acid.

Applications in Drug Development and
Agrochemicals

Halogenated nicotinic acid derivatives are important intermediates in the synthesis of various
biologically active compounds. The chlorine and iodine substituents on the pyridine ring of 2-
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Chloro-5-iodonicotinic acid offer multiple opportunities for further chemical modifications,
such as nucleophilic aromatic substitution and cross-coupling reactions.

Role as a Synthetic Intermediate:

2-Chloro-5-iodonicotinic acid can serve as a key precursor in the synthesis of more complex
molecules. The chlorine atom can be displaced by various nucleophiles, while the iodine atom

is particularly well-suited for palladium-catalyzed cross-coupling reactions, such as the Suzuki,
Heck, and Sonogashira couplings. These reactions allow for the introduction of a wide range of
substituents at the 5-position of the pyridine ring, leading to the generation of diverse chemical
libraries for drug discovery and agrochemical development.

Potential Biological Activities of Derivatives:

Derivatives of nicotinic acid have been reported to exhibit a wide range of biological activities.
While specific studies on the biological effects of 2-Chloro-5-iodonicotinic acid derivatives
are limited, related compounds have shown promise in various therapeutic areas. For instance,
nicotinic acid derivatives have been investigated as inhibitors of a-amylase and a-glucosidase
for the potential treatment of type 2 diabetes.[4] Furthermore, various substituted pyridine and
nicotinic acid derivatives have been explored as kinase inhibitors for cancer therapy.[5][6][7][8]

[°]

In the agrochemical sector, related compounds like 2-chloronicotinic acid are used as
intermediates in the synthesis of herbicides such as nicosulfuron and diflufenican.[10][11] The
structural features of 2-Chloro-5-iodonicotinic acid make it a plausible candidate for the
development of novel pesticides and herbicides.

lllustrative Reaction Scheme for Derivatization:

© 2026 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b1315165/docs?utm_src=pdf-body#2-chloro-5-iodonicotinic-acid-a-comprehensive-technical-guide
https://www.benchchem.com/product/b1315165/docs?utm_src=pdf-body#2-chloro-5-iodonicotinic-acid-a-comprehensive-technical-guide
https://www.benchchem.com/product/b1315165/docs?utm_src=pdf-body#2-chloro-5-iodonicotinic-acid-a-comprehensive-technical-guide
https://www.chemicalbook.com/synthesis/2-chloronicotinic-acid.htm
https://pmc.ncbi.nlm.nih.gov/articles/PMC11575478/
https://www.mdpi.com/journal/molecules/special_issues/kinase-inhibitor-chemistry
https://pubmed.ncbi.nlm.nih.gov/32279038/
https://pubmed.ncbi.nlm.nih.gov/15615512/
https://pubmed.ncbi.nlm.nih.gov/17064066/
https://www.nbinno.com/pharmaceutical-intermediates/2-chloronicotinic-acid-key-intermediate-pharmaceuticals-agrochemicals-ci
https://www.nbinno.com/article/pharmaceutical-intermediates/exploring-the-applications-of-2-chloronicotinic-acid-cas-2942-59-8-in-synthesis-sp
https://www.benchchem.com/product/b1315165/docs?utm_src=pdf-body#2-chloro-5-iodonicotinic-acid-a-comprehensive-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1315165?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Derivatization Pathways
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Caption: Potential derivatization reactions of 2-Chloro-5-iodonicotinic acid.

Safety and Handling

2-Chloro-5-iodonicotinic acid should be handled with care in a well-ventilated laboratory
environment. Appropriate personal protective equipment (PPE), including safety goggles,
gloves, and a lab coat, should be worn. For detailed safety information, refer to the Safety Data
Sheet (SDS) provided by the supplier.

Conclusion

2-Chloro-5-iodonicotinic acid is a valuable and versatile chemical intermediate with
significant potential in the synthesis of novel compounds for drug discovery and agrochemical
applications. lts trifunctionalized pyridine core allows for a wide range of chemical
transformations, providing access to diverse molecular architectures. While detailed
experimental data for this specific compound is somewhat limited in the public domain, its
structural similarity to other well-studied nicotinic acid derivatives suggests a promising future in
the development of new therapeutic agents and crop protection solutions. Further research into
the synthesis and biological evaluation of derivatives of 2-Chloro-5-iodonicotinic acid is
warranted to fully explore its potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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